Cas no 142508-68-7 (9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI))

• Product Name: 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI)
• CAS No: 142508-68-7
• MF: C₂₈H₄₆O₃
• MW: 430.663049221039
• CID: 152037
• PubChem ID: 6438753
• Update Time: 2025-04-19

9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI)
• (1R,3Z,5R)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-(hydroxymethyl)-4-methylidenecyclohexan-1-ol
• (1beta,3alpha,5Z,7E)-1-(Hydroxymethyl)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol
• (1R,3R,5Z,7E)-1-(hydroxymethyl)-9,10-secocholesta-5,7,10-triene-3,25-diol
• 1-(Hydroxymethyl)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol (1beta,3alpha,5Z,7E)-
• 1-Hbdv D3
• 1-Hydroxymethyl-3-norhydroxy-3,25-dihydroxyvitamin D3
• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, 1-(hydroxymethyl)-, (1beta,3alpha,5Z,7E)-
• LMST03020340
• (5Z,7E)-(1R,3R)-1-(hydroxymethyl)-9,10-seco-5,7,10,(19)-cholestatriene-3,25-diol
• (1R)-25-hydroxy-1-(hydroxymethyl)vitamin D3 / (1R)-25-hydroxy-1-(hydroxymethyl)cholecalciferol
• 142508-68-7
• (1R)-25-Hydroxy-1-(hydroxymethyl)vitamin D3/(1R)-25-hydroxy-1-(hydroxymethyl)cholecalciferol

• Inchi： 1S/C28H46O3/c1-19(8-6-14-27(3,4)31)25-12-13-26-21(9-7-15-28(25,26)5)10-11-22-16-24(30)17-23(18-29)20(22)2/h10-11,19,23-26,29-31H,2,6-9,12-18H2,1,3-5H3/b21-10+,22-11-/t19-,23+,24+,25-,26+,28-/m1/s1
• InChI Key： PHNIFGLIGXOIQV-YOQPZTCMSA-N
• SMILES： OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](CO)C[C@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 430.34469533g/mol
• Monoisotopic Mass: 430.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 60.7Ų